6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C23H16BrNO5/c1-28-20-13-15(24)11-14-12-17(23(27)30-21(14)20)22(26)25-18-9-5-6-10-19(18)29-16-7-3-2-4-8-16/h2-13H,1H3,(H,25,26)
• InChI Key: JYGPXZUIUSVNAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)Br)C=C(C(=O)O2)C(=O)NC3=CC=CC=C3OC4=CC=CC=C4
• Molecular Formula: C23H16BrNO5
• Molecular Weight: 466.3 g/mol

Description

6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide, also known as BRMC, is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide is not yet fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating various signaling pathways. This compound has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. It has also been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer. In addition, this compound has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and malondialdehyde (MDA), which are markers of oxidative stress. It has also been found to increase the levels of glutathione (GSH), which is an important antioxidant. In addition, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and enzymes, such as COX-2 and iNOS.

Advantages and Limitations for Lab Experiments

6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high yield and purity. It is also stable and can be stored for a long time. In addition, this compound has been found to have low toxicity and high selectivity towards cancer cells. However, there are also some limitations to using this compound in lab experiments. It is a relatively new compound, and its exact mechanism of action is not yet fully understood. In addition, more studies are needed to determine its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for research on 6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide. One direction is to investigate its potential therapeutic applications in other diseases, such as cardiovascular and metabolic diseases. Another direction is to study its pharmacokinetic and pharmacodynamic properties in more detail. In addition, more studies are needed to determine its toxicity and safety profile. Finally, further research is needed to elucidate its exact mechanism of action and to identify potential drug targets.

Scientific Research Applications

6-bromo-8-methoxy-2-oxo-N-(2-phenoxyphenyl)-2H-chromene-3-carboxamide has shown promising results in various scientific research studies. It has been investigated for its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. It has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and enzymes. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.